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Compound of Interest

Compound Name: CP-LC-1422

Cat. No.: B15576957

This document provides critical safety and logistical information for the proper handling and
disposal of CP-LC-1422, an ionizable cationic amino lipid. The intended audience for this
guidance includes researchers, scientists, and drug development professionals who may
handle this substance in a laboratory setting. The information is compiled to ensure the safe
management of this chemical from use through to final disposal.

CP-LC-1422 is identified as a research-use-only substance, typically supplied as a solution in
ethanol.[1][2] It is classified as a highly flammable liquid that can cause serious eye irritation.[2]
Adherence to these guidelines is crucial for maintaining a safe laboratory environment and
ensuring regulatory compliance.

Chemical and Physical Properties

A summary of the key quantitative data for CP-LC-1422 is presented below. This information is
critical for understanding the substance's characteristics and for making informed safety
decisions.
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Property Value

Molecular Formula Cs1H97N308S3[1]

Formula Weight 976.5 g/mol [1]

Appearance Solution in ethanol[1]

Purity =295%[1]

Storage Temperature -20°C[1]

Vapor Pressure 59 hPa at 20°C (as ethanol solution)[2]
Density 0.79 g/cm? at 20°C (as ethanol solution)[2]
Solubility Soluble in ethanol (=10 mg/ml)[1]

Experimental Protocols: Proper Disposal
Procedures

The proper disposal of CP-LC-1422, which is supplied in an ethanol solution, must be
conducted in accordance with institutional, local, and national regulations for hazardous
chemical waste. Due to its flammability and potential as an environmental contaminant, it must
not be disposed of down the drain.[2]

Step-by-Step Disposal Protocol:

o Personal Protective Equipment (PPE) Confirmation: Before handling the waste, ensure you
are wearing appropriate PPE, including:

o Chemical-resistant gloves (e.g., nitrile).
o Safety glasses or goggles to protect against splashes.
o A flame-retardant lab coat.

o Waste Segregation:
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o Designate a specific, clearly labeled hazardous waste container for CP-LC-1422 and any
materials contaminated with it. The container must be suitable for flammable liquids.

o Do not mix this waste with other incompatible waste streams.

o Collection of Liquid Waste:

o Carefully pour or pipette the waste CP-LC-1422 solution into the designated flammable
liquid waste container.

o Avoid splashing. Perform this transfer inside a chemical fume hood to minimize inhalation
exposure and manage flammable vapors.

e Collection of Solid Waste:

o Any materials used to handle or clean up spills of CP-LC-1422 (e.g., absorbent pads,
contaminated gloves, pipette tips) should be collected in a separate, sealed, and clearly
labeled solid hazardous waste container.

» Container Management:

o Keep the waste container tightly closed when not in use to prevent the escape of
flammable ethanol vapors.[2]

o Store the waste container in a cool, dry, well-ventilated area away from sources of heat,
sparks, or open flames.[2]

» Final Disposal:

o Arrange for the collection of the hazardous waste container by your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor.

o Ensure all required waste manifests or tracking documents are completed accurately.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of CP-LC-1422.
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Caption: Workflow for the safe disposal of CP-LC-1422 waste.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15576957?utm_src=pdf-body-img
https://www.benchchem.com/product/b15576957?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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